(E)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C16H17N3O2S/c1-12-4-6-15(18-17-12)21-13-8-9-19(11-13)16(20)7-5-14-3-2-10-22-14/h2-7,10,13H,8-9,11H2,1H3/b7-5+
• InChI Key: NALRLMOFQAONEK-FNORWQNLSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol
• CAS No.: 2035023-27-7

Description

(E)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.
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Biological Activity

(E)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one, a compound with a complex molecular structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{16}H_{17}N_{3}O_{3}$, with a molecular weight of 299.32 g/mol. It features a pyrrolidine ring, a thiophene moiety, and a pyridazine derivative, contributing to its unique biological properties.

The biological activity of (E)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting cell proliferation and survival.
• Receptor Modulation : It may act as an agonist or antagonist at certain receptors, influencing signaling pathways related to inflammation or cancer progression.
• Antimicrobial Activity : Preliminary studies suggest that it exhibits antibacterial properties against several Gram-positive and Gram-negative bacteria.

Biological Activity Studies

Recent research has highlighted various biological activities associated with this compound:

Antibacterial Activity

A study conducted using the agar disc-diffusion method evaluated the antibacterial properties of the compound against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The results indicated significant inhibitory effects, suggesting potential as an antimicrobial agent.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

Anticancer Activity

In vitro assays demonstrated that the compound could induce apoptosis in cancer cell lines. The mechanism appears to involve the activation of caspases and the modulation of Bcl-2 family proteins.

Cancer Cell Line	IC50 (µM)
MCF-7	10
HeLa	15

Case Studies

• Case Study on Antimicrobial Resistance : In a recent publication, researchers explored the effectiveness of this compound against drug-resistant strains of bacteria. The study found that it retained potency against strains resistant to common antibiotics, highlighting its potential role in combating antimicrobial resistance .
• Evaluation in Cancer Research : Another study investigated the compound's effects on tumor growth in animal models. Results showed a significant reduction in tumor size compared to control groups, indicating its potential as an anticancer agent .